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Compound of Interest

Compound Name: 2-Methoxy-4-nitrobenzaldehyde

Cat. No.: B151014

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known hazards and
safety information for 2-Methoxy-4-nitrobenzaldehyde based on available data. It is intended
for use by trained professionals in a laboratory or industrial setting. All safety protocols should
be developed and implemented in accordance with institutional and regulatory standards.

Chemical Identification and Physical Properties

This section provides fundamental identification and physical data for 2-Methoxy-4-
nitrobenzaldehyde.
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Chemical Name

2-Methoxy-4-nitrobenzaldehyde

Synonyms 4-Nitro-o-anisaldehyde, 2-Formyl-5-nitroanisole
CAS Number 136507-15-8

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol

Appearance White to yellow solid powder

Melting Point 120-124 °C

Solubility Slightly soluble in water

Boiling Point 354.7 £ 27.0 °C (Predicted)

Hazard Identification and Classification

2-Methoxy-4-nitrobenzaldehyde is classified as a hazardous substance. The primary health

hazard is skin sensitization.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification.[1][2]

Hazard Class

Hazard Category

Skin Sensitization

Category 1

Signal Word: Warning

Hazard Pictogram:

e GHSO07: Exclamation Mark

Hazard Statements:
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e H317: May cause an allergic skin reaction.[1][2]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

e P272: Contaminated work clothing should not be allowed out of the workplace.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Detailed toxicological studies specifically for 2-Methoxy-4-nitrobenzaldehyde are not readily
available in the public domain. However, data from a structurally similar compound,
Benzenamine, 2-methoxy-4-nitro- (CAS No. 97-52-9), can provide an indication of potential
toxicity. It is crucial to note that this data is for an analogous compound and should be
interpreted with caution.

Acute Toxicity (Data for Analogue: Benzenamine, 2-

Route of Exposure Species Value
Oral (LD50) Rat 1517 mg/kg body weight
Dermal (LD50) Rat > 2000 mg/kg body weight

Observed Effects (Oral Exposure): Disturbance of gait, narcosis, and yellow discoloration of the
skin were noted in animal studies with the analogue compound.[3]
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Skin Sensitization

The primary identified hazard for 2-Methoxy-4-nitrobenzaldehyde is its potential to cause skin
sensitization, leading to allergic contact dermatitis upon repeated exposure.[1][2]

Experimental Protocols for Hazard Evaluation

While specific experimental reports for 2-Methoxy-4-nitrobenzaldehyde are not available, this
section outlines the standard methodologies for assessing the key identified hazard.

Skin Sensitization Testing Methodology (OECD
Guidelines)

Several internationally recognized methods are available to assess the skin sensitization
potential of a chemical. These are based on the Adverse Outcome Pathway (AOP) for skin
sensitization, which involves a series of key events.

Key Events in Skin Sensitization:

Molecular Initiating Event: Covalent binding of the chemical (hapten) to skin proteins.

Keratinocyte Activation: Inflammatory response in skin cells.

Dendritic Cell Activation and Mobilization: Activation of immune cells.

T-cell Proliferation: Proliferation of specific immune cells in the lymph nodes.
Standard Testing Guidelines:

o OECD 442C - In Chemico Skin Sensitization: This guideline describes methods like the
Direct Peptide Reactivity Assay (DPRA) which assesses the reactivity of a chemical with
synthetic peptides containing cysteine and lysine as a model for protein binding.

o OECD 442D - In Vitro Skin Sensitization: This includes assays like the KeratinoSens™ test,
which measures the activation of keratinocytes.

o OECD 442E - In Vitro Skin Sensitization: This guideline covers assays such as the human
Cell Line Activation Test (h-CLAT), which evaluates the activation of dendritic cells.
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o OECD 429 - Skin Sensitization: Local Lymph Node Assay (LLNA): This is an in vivo method
in mice that measures the proliferation of lymphocytes in the draining lymph nodes following
exposure to a test substance.

A comprehensive assessment of skin sensitization potential often involves a weight-of-
evidence approach, integrating data from multiple in chemico, in vitro, and, if necessary, in vivo
studies.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 2-Methoxy-4-
nitrobenzaldehyde.

Personal Protective Equipment (PPE)

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).
o Eye/Face Protection: Use safety glasses with side-shields or a face shield.

« Skin and Body Protection: Wear a lab coat and, if handling large quantities or there is a risk
of significant exposure, consider additional protective clothing.

e Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for dusts.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage

» Store in a cool, dry, and well-ventilated area.
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o Keep containers tightly closed.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

» In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and shoes. If skin irritation or a rash occurs, seek medical
attention.

« Ifinhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 5.1). Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.

Disposal Considerations

Dispose of 2-Methoxy-4-nitrobenzaldehyde and its contaminated packaging as hazardous
waste. Follow all federal, state, and local regulations. Do not dispose of it in the sewer system.
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Methoxy-4-
nitrobenzaldehyde in a research setting.
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Start:
Receive 2-Methoxy-4-nitrobenzaldehyde

\

Assess Hazards
(Review SDS and this guide)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weigh and Handle Compound
(Avoid Dust Generation)

Use in Experimental Protocol

Spill or Exposure Event?

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Decontaminate Work Area and Equipment

Dispose of Waste
(Properly Labeled Hazardous Waste Container)

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methoxy-4-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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